Cas no 2034328-28-2 (N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034328-28-2
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5350010
• Update Time: 2025-10-31

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(5-hydroxy-3-thiophen-2-ylpentyl)-1-methyl-2-oxopyridine-3-carboxamide
• N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H20N2O3S/c1-18-9-2-4-13(16(18)21)15(20)17-8-6-12(7-10-19)14-5-3-11-22-14/h2-5,9,11-12,19H,6-8,10H2,1H3,(H,17,20)
• InChI Key： CCNVZBFZQULBEZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 476
• XLogP3: 1.9
• Topological Polar Surface Area: 97.9

Additional information on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034328-28-2)

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034328-28-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of a thiophen-2-yl moiety at the third carbon position of the pentyl chain introduces a sulfur-containing aromatic ring, which is known to enhance the compound's interactiveness with biological targets. Additionally, the 5-hydroxy group at the fifth carbon of the pentyl chain adds a hydrophilic character, potentially influencing solubility and bioavailability.

The core structure of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring substituted with a methyl group at the 1-position and an oxo group at the 2-position. This configuration forms part of a dihydropyridine scaffold, which is well-documented for its role in various pharmacological applications, particularly in cardiovascular and neurological therapies. The carboxamide group at the 3-position further extends the molecular complexity, enabling diverse interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyridine derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide stands out as a promising candidate in this domain, owing to its unique structural features and predicted biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiophen-2-yl group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the incorporation of the 5-hydroxy functionality demands optimization to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives efficiently.

The pharmacological profile of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting potential binding interactions with biological targets, such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory effects on certain key enzymes involved in inflammatory pathways.

Electrophysiological studies have also been conducted to evaluate the compound's effects on ion channels, particularly those relevant to cardiovascular function. The presence of the dihydropyridine scaffold suggests potential interactions with L-type calcium channels, which are critical for muscle contraction and neurotransmitter release. Preliminary data indicate that this compound may modulate calcium influx through these channels, thereby influencing cellular signaling processes.

The hydrophilic nature introduced by the 5-hydroxy group is expected to enhance oral bioavailability, making it a viable candidate for drug development. Additionally, the aromaticity provided by the thiophen-2-yl moiety may contribute to favorable pharmacokinetic properties by increasing metabolic stability. These features collectively position N-[5-hydroxy-3-(thiophen-2-y l)pentyl]-1-methyl -2 -oxo -1 , 2 -dih ydrop y rid ine -3 -carboxamide as an attractive lead compound for further investigation.

In conclusion, N-[5-hydroxy -3-(thiophen -2 -yl )pentyl ]-1-methyl -2 -oxo -1 , 2 -dih ydrop y rid ine -3 -carboxamide (CAS No. 2034328 -28 -2) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The integration of cutting-edge synthetic methodologies with rigorous pharmacological evaluation has laid a strong foundation for exploring its therapeutic potential. As research progresses, this compound is poised to contribute valuable insights into drug discovery and development within the chemical biology domain.